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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental principles of nitric acid (HNO₃) and its

application in acid-base titrations. Nitric acid's distinct characteristics as a strong acid make it

a valuable reagent in various analytical procedures, including quantitative analysis in

pharmaceutical development and quality control.[1][2][3] This document provides a

comprehensive overview of its properties, detailed experimental protocols, and the theoretical

basis of its use in titration.

Core Principles of Nitric Acid as a Titrant
Nitric acid is a highly corrosive mineral acid and a powerful oxidizing agent.[4][5][6] For the

purposes of acid-base chemistry, its most critical characteristic is its classification as a strong

acid.[1][7][8] This stems from its complete dissociation in aqueous solutions.[6][8]

Dissociation in Aqueous Solution
When dissolved in water, nitric acid fully ionizes to produce a hydronium ion (H₃O⁺) and a

nitrate ion (NO₃⁻).[6][8] This irreversible reaction is central to its acidic nature.
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Caption: Dissociation of Nitric Acid in Water.

This complete dissociation is quantified by its very low pKa value, which is typically reported as

being less than -1.[4] This indicates that the equilibrium of the dissociation reaction lies

overwhelmingly to the right, making nitric acid a proton (H⁺) donor.

Physicochemical Properties
A summary of the key quantitative properties of nitric acid is presented in the table below.

Property Value Reference(s)

Molar Mass 63.012 g/mol [4]

pKa < -1 [4]

Density (68% solution) ~1.41 g/cm³ [4]

Boiling Point (68% solution) 121 °C (250 °F) [4]

The Role of Nitric Acid in Acid-Base Titrations
In acid-base titrations, a solution of known concentration (the titrant) is used to determine the

concentration of an unknown solution (the analyte). Nitric acid is frequently employed as a

titrant to quantify basic substances.[1][2]

The fundamental reaction is a neutralization reaction where the hydronium ions from the

dissociated nitric acid react with the hydroxide ions (OH⁻) from the base to form water. The
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general form of this reaction with a strong base, such as sodium hydroxide (NaOH), is as

follows:

HNO₃(aq) + NaOH(aq) → NaNO₃(aq) + H₂O(l)

Nitric Acid (HNO₃)

Sodium Nitrate (NaNO₃)+ NaOH

Water (H₂O)
Sodium Hydroxide (NaOH)

Click to download full resolution via product page

Caption: Neutralization Reaction of Nitric Acid and Sodium Hydroxide.

The Titration Curve
The progress of the titration is monitored by plotting the pH of the analyte solution against the

volume of the titrant added. This graphical representation is known as a titration curve.[9] For

the titration of a strong acid like nitric acid with a strong base, the curve has a characteristic

sigmoidal shape.[10]

The equivalence point of the titration is the point at which the moles of the added titrant are

stoichiometrically equal to the moles of the analyte in the sample.[9] For a strong acid-strong

base titration, the pH at the equivalence point is neutral (pH 7 at 25°C).[10] The endpoint of the

titration is the point at which a physical change, such as a color change of an indicator, signals

the completion of the reaction.[11]

Experimental Protocols
Accurate and reproducible results in titrimetric analysis hinge on meticulous experimental

technique. The following sections detail the necessary protocols for the preparation,

standardization, and use of nitric acid solutions in acid-base titrations.
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Preparation of a Standard Nitric Acid Solution (e.g., 1 M)
Materials:

Concentrated nitric acid (HNO₃, ~68-70%)

Deionized or distilled water

1000 mL volumetric flask

Graduated cylinder

Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety

goggles, lab coat.

Procedure:

1. In a well-ventilated fume hood, carefully measure approximately 63 mL of concentrated

nitric acid using a graduated cylinder.[11][12]

2. Fill a 1000 mL volumetric flask with approximately 500 mL of deionized water.

3. Slowly and with constant swirling, add the concentrated nitric acid to the water in the

volumetric flask. Caution: Always add acid to water, not water to acid, to dissipate the heat

generated.

4. Allow the solution to cool to room temperature.

5. Once cooled, dilute the solution to the 1000 mL mark with deionized water.

6. Stopper the flask and invert it several times to ensure the solution is homogeneous.

Standardization of the Nitric Acid Solution
The exact concentration of the prepared nitric acid solution must be determined through a

process called standardization, using a primary standard such as anhydrous sodium carbonate

(Na₂CO₃).[12][13]

Materials:
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Prepared nitric acid solution

Anhydrous sodium carbonate (Na₂CO₃), dried at 270-300°C for 1 hour and cooled in a

desiccator

Methyl orange indicator solution

250 mL Erlenmeyer flasks

Burette

Analytical balance

Procedure:

1. Accurately weigh approximately 2 g of anhydrous sodium carbonate and dissolve it in 50

mL of deionized water in a 250 mL Erlenmeyer flask.[12]

2. Add 2-3 drops of methyl orange indicator to the sodium carbonate solution. The solution

will turn yellow.

3. Rinse and fill a burette with the prepared nitric acid solution, ensuring no air bubbles are

present in the tip. Record the initial volume.

4. Titrate the sodium carbonate solution with the nitric acid solution until the color of the

indicator changes from yellow to a reddish-yellow.[12][13]

5. Boil the solution for approximately 2 minutes. The color should revert to yellow. This step

is to remove dissolved carbon dioxide.[12][13]

6. Cool the flask to room temperature and continue the titration until the reddish-yellow

endpoint is restored.[12][13]

7. Record the final volume of the nitric acid solution used.

8. Repeat the titration at least two more times for a total of three concordant results.

Calculation of Nitric Acid Molarity
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The molarity of the nitric acid solution can be calculated using the following formula:

Molarity of HNO₃ = (mass of Na₂CO₃ (g) / molar mass of Na₂CO₃ ( g/mol )) / (volume of HNO₃

(L) * 2)

The molar mass of Na₂CO₃ is 105.99 g/mol . The stoichiometry of the reaction is 2 moles of

HNO₃ for every 1 mole of Na₂CO₃.

Titration of a Basic Analyte
Once standardized, the nitric acid solution can be used to determine the concentration of a

basic analyte.

Materials:

Standardized nitric acid solution

Basic analyte solution of unknown concentration

Appropriate pH indicator (e.g., phenolphthalein for a strong base)

250 mL Erlenmeyer flasks

Burette

Pipette

Procedure:

1. Pipette a known volume of the basic analyte solution into a 250 mL Erlenmeyer flask.

2. Add 2-3 drops of the chosen indicator.

3. Titrate with the standardized nitric acid solution until the endpoint is reached, indicated by

a persistent color change.

4. Record the volume of nitric acid used.

5. Repeat the titration to obtain concordant results.
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Experimental Workflow and Logic
The following diagram illustrates the logical workflow for performing an acid-base titration using

nitric acid.

Preparation and Standardization

Titration of Analyte

Data Analysis

Prepare Nitric Acid Solution

Standardize with Primary Standard (e.g., Na₂CO₃)

Calculate Exact Molarity of HNO₃

Titrate with Standardized HNO₃ to Endpoint

Pipette Known Volume of Basic Analyte

Add Indicator

Record Volume of HNO₃ Used

Calculate Concentration of Basic Analyte

Click to download full resolution via product page

Caption: General Workflow for Acid-Base Titration using Nitric Acid.

Applications in Pharmaceutical Analysis
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The principles and protocols outlined in this guide are directly applicable to the pharmaceutical

industry.[2][3] Nitric acid titrations are utilized for:

Assay of basic active pharmaceutical ingredients (APIs): Determining the purity and

concentration of basic drug substances.

Quality control of raw materials: Ensuring the quality of basic starting materials and

excipients.

Determination of alkalinity: Quantifying the basicity of various solutions and formulations.[2]

In conclusion, a thorough understanding of the fundamental properties of nitric acid and the

meticulous application of titration protocols are essential for accurate and reliable quantitative

analysis in research, development, and quality assurance settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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